methyl 4-{[(1Z,3E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(methoxyimino)prop-1-en-1-yl]amino}benzoate

• IUPAC Name: methyl 4-[[(Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(methoxyamino)prop-2-enylidene]amino]benzoate
• InChI: InChI=1S/C18H15ClF3N3O3/c1-27-17(26)11-3-5-14(6-4-11)23-8-12(9-25-28-2)16-15(19)7-13(10-24-16)18(20,21)22/h3-10,25H,1-2H3/b12-9+,23-8?
• InChI Key: ZOWFJKWPZUTSQP-GJMLEXMOSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N=CC(=CNOC)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)N=C/C(=C\NOC)/C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C18H15ClF3N3O3
• Molecular Weight: 413.8 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H12Cl2F3N3O/c1-25-24-8-10(7-22-13-4-2-12(17)3-5-13)15-14(18)6-11(9-23-15)16(19,20)21/h2-9,22H,1H3/b10-7+,24-8+. This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry Applications

• Heterocyclic System Synthesis : Research involving the preparation of various heterocyclic systems, such as pyrido[1,2-a]pyrimidin-4-ones and benzopyran-2-ones, often employs complex organic molecules as precursors or intermediates. For example, methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate derivatives have been utilized in the synthesis of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other heterocycles, demonstrating the importance of such compounds in accessing diverse chemical spaces (Lovro Selič, S. Grdadolnik, B. Stanovnik, 1997).

Crystal Structure Analysis

• X-ray Crystallography : The crystal structure analysis of compounds containing the benzoate group, such as methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5, 5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate, provides insights into their molecular geometry, bonding, and potential reactivity. These analyses are crucial for understanding the physical and chemical properties of new materials (S. Moser, V. Bertolasi, K. Vaughan, 2005).

Material Science and Polymer Chemistry

• Polymer Synthesis : Compounds similar to the one are often used in the synthesis of polymers, as evidenced by the preparation of hyperbranched aromatic polyamides from methyl 3,5-bis(4-aminophenoxy)benzoate and related monomers. These polymers have potential applications in various fields, including material science, due to their solubility and molecular weight properties (Gang Yang, M. Jikei, M. Kakimoto, 1999).

Advanced Materials and Light-Emitting Compounds

• Photophysical Studies : The study of compounds with benzoate and pyridine groups has led to the development of materials with unique luminescent properties. These compounds are studied for their potential applications in light-emitting devices and sensors, demonstrating the relevance of research on complex organic molecules for advanced material science (A. Srivastava, A. Singh, N. Kumari, R. Yadav, A. Gulino, A. Speghini, R. Nagarajan, L. Mishra, 2017).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram, indicating that it may cause certain health hazards. The signal word associated with this compound is "Warning". For more detailed safety information, a Material Safety Data Sheet (MSDS) should be consulted.